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Compound of Interest

Compound Name: 5-Bromo-2-methylaniline

Cat. No.: B1273131 Get Quote

An In-depth Technical Guide to 5-Bromo-2-methylaniline

This technical guide provides a comprehensive overview of the chemical compound 5-Bromo-
2-methylaniline, including its chemical structure, IUPAC name, physicochemical properties,

and a detailed experimental protocol for its synthesis. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Identification
IUPAC Name: 5-bromo-2-methylaniline[1][2]

Synonyms: 5-Bromo-o-toluidine, 2-Amino-4-bromotoluene[1][3]

The chemical structure of 5-Bromo-2-methylaniline consists of a benzene ring substituted

with a methyl group at the second position, an amino group, and a bromine atom at the fifth

position.

Chemical Formula: C₇H₈BrN[1]

SMILES String: Cc1ccc(Br)cc1N[4][5]

InChI Key: RXQNKKRGJJRMKD-UHFFFAOYSA-N[2][4]
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Physicochemical and Spectral Data
A summary of the key quantitative data for 5-Bromo-2-methylaniline is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 186.05 g/mol [3][4]

CAS Number 39478-78-9 [1][4]

Appearance

Brown oily product or

White/Colorless to

Yellow/Green

powder/lump/liquid

[6]

Melting Point 33 °C (lit.) [4][6]

Boiling Point 139 °C / 17 mmHg (lit.) [4][6]

Density 1.49 g/mL at 25 °C (lit.) [4][6]

Refractive Index n20/D 1.614 (lit.) [4][6]

Experimental Protocols
Synthesis of 5-Bromo-2-methylaniline[7]
This section details a common laboratory-scale synthesis of 5-Bromo-2-methylaniline.

Methodology:

Reaction Setup: The reaction mixture is prepared and stirred at a constant temperature of 30

°C. The stirring is continued overnight to ensure the completion of the reaction.

pH Adjustment: Upon completion, the pH of the reaction solution is adjusted to 10. This is

achieved by the careful addition of a 5 mol/L sodium hydroxide solution.

Extraction: The reaction solution then undergoes extraction with ethyl acetate. This is

performed three times, using 30 mL of ethyl acetate for each extraction. The organic layers

from all three extractions are combined.
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Washing and Drying: The combined organic phase is sequentially washed with brine (a

saturated salt solution). This washing step is repeated three times with 50 mL of brine each

time. Following the washing, the organic phase is dried over anhydrous sodium sulfate to

remove any residual water.

Isolation: The final step involves the concentration of the organic phase under reduced

pressure to remove the solvent.

Yield: Following these steps, 4 grams of 5-bromo-2-methylaniline was obtained as a brown

oily product, which corresponds to a 93% yield.[6]

Diagrams and Workflows
The following diagram illustrates the experimental workflow for the synthesis of 5-Bromo-2-
methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pschemicals.com [pschemicals.com]

2. 5-Bromo-o-toluidine | C7H8BrN | CID 2734805 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1273131?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9461675.htm
https://www.benchchem.com/product/b1273131?utm_src=pdf-body
https://www.benchchem.com/product/b1273131?utm_src=pdf-body
https://www.benchchem.com/product/b1273131?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273131?utm_src=pdf-custom-synthesis
https://www.pschemicals.com/index.php?p=product&CAS_nr=39478-78-9&id=65537
https://pubchem.ncbi.nlm.nih.gov/compound/2734805
https://www.scbt.com/p/5-bromo-2-methylaniline-39478-78-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 5-溴-2-甲基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]

5. 5-bromo-2-methylaniline [stenutz.eu]

6. 5-Bromo-2-methylaniline | 39478-78-9 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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